Cas no 109282-41-9 ((Exo,exo)-Diethyl 7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylate)
109282-41-9 structure
Product Name:(Exo,exo)-Diethyl 7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylate
CAS No:109282-41-9
MF:C12H18O5
MW:242.268324375153
CID:226102
Update Time:2023-08-03
(Exo,exo)-Diethyl 7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, diethyl ester, (1R,2S,3R,4S)-rel- (9CI)
- (exo,exo)-Diethyl 7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylate
- 7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid, diethyl ester, (exo,exo)-
- (Exo,exo)-Diethyl 7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylate
-
- Inchi: 1S/C12H18O5/c1-3-15-11(13)9-7-5-6-8(17-7)10(9)12(14)16-4-2/h7-10H,3-6H2,1-2H3/t7-,8+,9+,10-
- InChI Key: XMTANUFQUTUZGE-FIRGSJFUSA-N
- SMILES: O1[C@H]2CC[C@@H]1[C@H](C(=O)OCC)[C@@H]2C(=O)OCC
- BRN: 1251737
Computed Properties
- Exact Mass: 242.115
- Monoisotopic Mass: 242.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.8
Experimental Properties
- Density: 1.184
- Boiling Point: 319.9°C at 760 mmHg
- Flash Point: 138.5°C
- Refractive Index: 1.483
(Exo,exo)-Diethyl 7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylate Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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